3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl 2-fluorobenzoate
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Description
3-(2-ethoxyphenoxy)-4-oxo-4H-chromen-7-yl 2-fluorobenzoate is a useful research compound. Its molecular formula is C24H17FO6 and its molecular weight is 420.392. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
- The research explores the synthesis and application of chromen derivatives in organic synthesis, highlighting their utility in constructing complex molecular frameworks. For instance, the synthesis of blue light-emitting 3-(1,3-benzothiazol/benzoxazol-2-yl)-2H-chromen-2-ones demonstrates the potential of chromen derivatives in developing new materials with desirable photophysical properties (Mahadevan et al., 2014).
Environmental Biodegradation
- The anaerobic transformation of phenol to benzoate via para-carboxylation using fluorinated analogues elucidates the mechanism of environmental biodegradation of phenolic compounds. This study provides insights into the microbial degradation pathways that can be harnessed for environmental cleanup processes (Genthner et al., 1989).
Fluorescence and Photophysical Studies
- The synthesis and fluorescence efficiency of chromen derivatives have been explored for their potential in creating new fluorescent materials. These materials can be used in various applications, including sensors, organic light-emitting diodes (OLEDs), and analytical probes, highlighting the versatility of chromen derivatives in material science (Mahadevan et al., 2014).
Microbial Degradation of Pesticides
- The identification and characterization of a Pseudomonas strain capable of metabolizing phenoxybenzoates, including the breakdown of pyrethroid insecticides, contribute to understanding the microbial pathways for the degradation of environmental pollutants. This research aids in developing bioremediation strategies for pesticide-contaminated sites (Topp & Akhtar, 1991).
Antimicrobial and Enzyme Inhibition Studies
- The exploration of novel chromone-pyrimidine coupled derivatives for their antimicrobial activity and enzyme inhibition offers potential applications in pharmaceutical development. These compounds exhibit promising antibacterial and antifungal properties, highlighting their potential as leads for the development of new antimicrobial agents (Tiwari et al., 2018).
Properties
IUPAC Name |
[3-(2-ethoxyphenoxy)-4-oxochromen-7-yl] 2-fluorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17FO6/c1-2-28-19-9-5-6-10-20(19)31-22-14-29-21-13-15(11-12-17(21)23(22)26)30-24(27)16-7-3-4-8-18(16)25/h3-14H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCQQREIWIALRDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1OC2=COC3=C(C2=O)C=CC(=C3)OC(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17FO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.